Cas no 2227763-21-3 ((1R)-3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol
• CAS No: 2227763-21-3
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 5938896
• PubChem ID: 93182659
• Update Time: 2025-06-09

(1R)-3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol
• EN300-1802363
• 2227763-21-3

• Inchi： 1S/C10H14FNO2/c1-14-10-3-2-7(6-8(10)11)9(13)4-5-12/h2-3,6,9,13H,4-5,12H2,1H3/t9-/m1/s1
• InChI Key： SBECWBZNPNKKCU-SECBINFHSA-N
• SMILES： FC1=C(C=CC(=C1)[C@@H](CCN)O)OC

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1R)-3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol

Recent Advances in the Study of (1R)-3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol (CAS: 2227763-21-3)

The compound (1R)-3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol (CAS: 2227763-21-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative is being investigated for its potential applications in drug development, particularly as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry explored the efficient asymmetric synthesis of (1R)-3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol using biocatalytic approaches. The research team developed a novel enzymatic reduction method that achieved >99% enantiomeric excess, significantly improving upon previous synthetic routes. This advancement is particularly important for scaling up production while maintaining high stereochemical purity, which is crucial for pharmaceutical applications.

Pharmacological investigations have revealed that this compound shows promising activity as a building block for CNS-targeting drugs. Its structural features - the fluorine substitution and methoxy group on the aromatic ring combined with the amino alcohol moiety - make it an attractive scaffold for designing novel dopamine receptor modulators. Computational docking studies suggest favorable interactions with several neurotransmitter receptors, though in vivo validation is still ongoing.

Recent patent filings (2022-2023) indicate growing commercial interest in 2227763-21-3, with several pharmaceutical companies developing proprietary synthetic routes and derivative compounds. One notable application is its use in the synthesis of potential antipsychotic agents, where the stereochemistry at the 1-position appears critical for biological activity. Structure-activity relationship (SAR) studies have demonstrated that the (R)-configuration is essential for maintaining desired receptor binding profiles.

Analytical characterization of 2227763-21-3 has been refined through recent advancements in chiral HPLC and NMR techniques. A 2023 publication in Analytical Chemistry presented a validated method for determining enantiomeric purity with detection limits below 0.1%, addressing previous challenges in quality control for this compound. These analytical developments are facilitating more rigorous preclinical evaluation of derivatives.

Ongoing research is exploring the metabolic stability and toxicity profile of (1R)-3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol. Preliminary ADME studies suggest favorable pharmacokinetic properties, with good blood-brain barrier penetration and moderate plasma half-life. However, researchers caution that the fluoro-methoxy substitution pattern may lead to unique metabolic pathways that require further investigation.

The compound's potential extends beyond CNS applications, with recent studies investigating its incorporation into antimicrobial agents. The fluorine atom's presence appears to enhance binding to certain bacterial enzyme targets, while the amino alcohol moiety contributes to solubility and bioavailability. These findings position 2227763-21-3 as a versatile intermediate in medicinal chemistry with multiple therapeutic possibilities.

As research progresses, the scientific community anticipates that (1R)-3-amino-1-(3-fluoro-4-methoxyphenyl)propan-1-ol will play an increasingly important role in drug discovery pipelines. Its unique combination of structural features and demonstrated biological activities make it a compelling subject for continued investigation, with potential applications ranging from neurological disorders to infectious diseases.